Cas no 14390-40-0 (Bis(p-nitrobenzyl) Phosphate)

• Product Name: Bis(p-nitrobenzyl) Phosphate
• CAS No: 14390-40-0
• MF: C₁₄H₁₃N₂O₈P
• MW: 368.235384702683
• CID: 231809
• PubChem ID: 344658
• Update Time: 2025-04-19

Bis(p-nitrobenzyl) Phosphate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-nitro-, hydrogen phosphate (ester) (9CI)
• Bis(p-nitrobenzyl) Phosphate
• bis[(4-nitrophenyl)methyl] hydrogen phosphate
• Di-p-nitrobenzylphosphat
• NSC 401700
• p-Nitro-benzyl Alcohol Hydrogen Phosphate
• 4-Nitro-benzeneMethanol Hydrogen Phosphate
• AKOS030241517
• Bis(4-nitrobenzyl) hydrogen phosphate
• Benzenemethanol, hydrogen phosphate (ester)
• DTXSID30322626
• BDBM50466727
• NSC-401700
• CS-0446606
• CHEMBL1906786
• 14390-40-0
• FT-0663348
• SMR001875389
• J-007881
• MLS003171504
• NSC401700
• SCHEMBL5069158

• Inchi： 1S/C14H13N2O8P/c17-15(18)13-5-1-11(2-6-13)9-23-25(21,22)24-10-12-3-7-14(8-4-12)16(19)20/h1-8H,9-10H2,(H,21,22)
• InChI Key： JSPSCIMSQMTXFU-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCC1C=CC(=CC=1)[N+](=O)[O-])OCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 368.04100
• Monoisotopic Mass: 368.04095237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Melting Point: 171-73°C
• Solubility: DMSO
• PSA: 157.21000
• LogP: 4.38320

Bis(p-nitrobenzyl) Phosphate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator